2,5-Dichloro-p-xylene

• IUPAC Name: 1,4-dichloro-2,5-dimethylbenzene
• InChI: InChI=1S/C8H8Cl2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
• InChI Key: UTGSRNVBAFCOEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C)Cl
• Molecular Formula: C8H8Cl2
• DSSTOX Substance ID: DTXSID5044780
• Molecular Weight: 175.05 g/mol
• CAS RN: 1124-05-6

Description

2,5-Dichloro-p-xylene (DCX) is a highly reactive and versatile chemical compound. It is a colorless, volatile liquid with a sweet odor, and is the smallest of the three isomers of dichlorobenzene. DCX is mainly used as an intermediate in the production of dyes, plastics, and pharmaceuticals. It is also used in the synthesis of other compounds and as a catalyst in organic reactions.

Scientific Research Applications

• Magnetic Resonance Spectroscopy : The proton magnetic resonance spectrum of 2,5-dichloro p-xylene in a nematic phase was studied using Fourier transform techniques. This research provides insights into the behavior of this compound in different phases, which is crucial for understanding its properties in various applications (Canet & Price, 1973).

• Renewable Chemical Production : Research has demonstrated the use of p-Xylene, derived from 2,5-Dimethylfuran and Ethylene, in the production of renewable chemicals. P-Xylene is a major chemical used in the production of polymers like polyethylene terephthalate, which have applications in fibers, films, and bottles. This research highlights the potential of using biomass feedstocks for sustainable chemical production (Cho et al., 2017).

• Polymer Synthesis : Poly(2,5-dimethylphenylene sulfide) was synthesized through oxidative polymerization of sulfur chloride with p-xylene. This study is significant for the development of polymers with high melting temperatures and linear structures, which are important in various industrial applications (Miyatake et al., 1994).

• Chemical Synthesis and Catalysis : Research into the synthesis of highly strained aromatic chlorocarbons, including the preparation of perchlorotoluene and perchloro-p-xylene, provides valuable insights into the use of powerful nuclear chlorinating agents. This work is essential for understanding the reactivity phenomena related to molecular strain in chemical synthesis (Ballester, Molinet, & Castaǹer, 1960).

• Vibrational and Electronic Spectroscopy : A study on the vibrational and electronic properties of 2,5-dichloro-p-xylene provides comprehensive insights into the effects of halogen substitution on its chemical properties. This research is crucial for understanding the chemical reactivity and stability of compounds like this compound (Bisong et al., 2020).

Mechanism of Action

Target of Action

It’s known that dcpx is a derivative of xylene, an aromatic hydrocarbon, which is widely used in industries such as leather, rubber, and printing .

Mode of Action

The mode of action of DCPX involves its interaction with its targets, leading to changes at the molecular level. The vibrational spectra, including FT-IR and FT-Raman for DCPX, have been recorded . All the energies, the geometry of the compound, and vibrational frequencies of DCPX have been calculated using density functional theory (DFT/B3LYP) method coupled with 6-31G* and 6-311+G functionals . The occurrence of charge transfer was known from the HOMO–LUMO energy gap of DCPX .

Biochemical Pathways

It’s known that xylene derivatives have industrial importance, and dcpx might interact with similar biochemical pathways .

Result of Action

The non-linear optical (nlo) behavior of dcpx has been identified from the results of hyperpolarizability values .

Safety and Hazards

When handling 2,5-Dichloro-p-xylene, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Biochemical Analysis

Biochemical Properties

The vibrational spectra including FT-IR and FT-Raman for 2,5-Dichloro-p-xylene have been recorded . All the energies, the geometry of the compound and vibrational frequencies of this compound have been calculated using density functional theory . The occurrence of charge transfer was known from the HOMO–LUMO energy gap of this compound .

Molecular Mechanism

The values of the total dipole moment and the first order hyperpolarizability of this compound have been investigated . The non-linear optical (NLO) behavior of this compound has been identified from the results of hyperpolarizability values .